Cas no 1862353-12-5 (2-Amino-2-(2-methoxycyclopentyl)acetamide)

• Product Name: 2-Amino-2-(2-methoxycyclopentyl)acetamide
• CAS No: 1862353-12-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5706465
• PubChem ID: 130586844
• Update Time: 2025-07-22

2-Amino-2-(2-methoxycyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1862353-12-5
• 2-Amino-2-(2-methoxycyclopentyl)acetamide
• EN300-1299693
• Cyclopentaneacetamide, α-amino-2-methoxy-

• Inchi： 1S/C8H16N2O2/c1-12-6-4-2-3-5(6)7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H2,10,11)
• InChI Key： AIKYJZTWVDXSCC-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1C(C(N)=O)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 325.8±17.0 °C(Predicted)
• pka: 15.93±0.50(Predicted)

Additional information on 2-Amino-2-(2-methoxycyclopentyl)acetamide

Recent Advances in the Study of 2-Amino-2-(2-methoxycyclopentyl)acetamide (CAS: 1862353-12-5)

The compound 2-Amino-2-(2-methoxycyclopentyl)acetamide (CAS: 1862353-12-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of investigation has been the synthesis and structural optimization of 2-Amino-2-(2-methoxycyclopentyl)acetamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as asymmetric synthesis and catalytic enantioselective methods have been employed to achieve high stereochemical purity, which is essential for its biological activity. These advancements have paved the way for more efficient and cost-effective production of the compound.

In terms of pharmacological properties, recent in vitro and in vivo studies have demonstrated that 2-Amino-2-(2-methoxycyclopentyl)acetamide exhibits notable activity in modulating specific biological pathways. For instance, it has been shown to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders such as anxiety and depression. Additionally, preliminary data indicate that the compound may have anti-inflammatory and analgesic effects, making it a candidate for further investigation in pain management and autoimmune diseases.

Another significant aspect of the research has been the exploration of the compound's mechanism of action. Detailed molecular docking and computational studies have provided insights into how 2-Amino-2-(2-methoxycyclopentyl)acetamide interacts with its target proteins. These studies have identified key binding sites and conformational changes that occur upon interaction, which are crucial for understanding its therapeutic potential. Furthermore, structure-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and reduce potential side effects.

Despite these promising findings, challenges remain in the development of 2-Amino-2-(2-methoxycyclopentyl)acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these hurdles. Collaborative efforts between academia and industry are also being encouraged to accelerate the translation of these findings into clinical applications.

In conclusion, the recent research on 2-Amino-2-(2-methoxycyclopentyl)acetamide (CAS: 1862353-12-5) highlights its potential as a versatile and pharmacologically active compound. The advancements in synthesis, pharmacological profiling, and mechanistic studies provide a solid foundation for further development. However, continued research is needed to address the remaining challenges and fully realize its therapeutic potential. This compound represents an exciting area of exploration in the field of chemical biology and drug discovery, with implications for a wide range of medical conditions.